Cas no 1824229-17-5 ((2-Hydroxy-ethyl)-(trans-4-methyl-cyclohexyl)-carbamic acid tert-butyl ester)

• Product Name: (2-Hydroxy-ethyl)-(trans-4-methyl-cyclohexyl)-carbamic acid tert-butyl ester
• CAS No: 1824229-17-5
• MF: C₁₄H₂₇NO₃
• MW: 257.369084596634
• CID: 5253134
• Update Time: 2025-05-24

(2-Hydroxy-ethyl)-(trans-4-methyl-cyclohexyl)-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(2-hydroxyethyl)-N-(4-methylcyclohexyl)carbamate
• (2-hydroxy-ethyl)-(trans-4-methyl-cyclohexyl)-carbamic acid tert-butyl ester
• (2-Hydroxy-ethyl)-(trans-4-methyl-cyclohexyl)-carbamic acid tert-butyl ester

• Inchi： 1S/C14H27NO3/c1-11-5-7-12(8-6-11)15(9-10-16)13(17)18-14(2,3)4/h11-12,16H,5-10H2,1-4H3
• InChI Key： CQLBMITYADTIDI-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N(CCO)C1CCC(C)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 265
• XLogP3: 2.5
• Topological Polar Surface Area: 49.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2-Hydroxy-ethyl)-(trans-4-methyl-cyclohexyl)-carbamic acid tert-butyl ester

(2-Hydroxy-ethyl)-(trans-4-methyl-cyclohexyl)-carbamic acid tert-butyl ester: A Comprehensive Overview

The compound with CAS No 1824229-17-5, commonly referred to as (2-Hydroxy-ethyl)-(trans-4-methyl-cyclohexyl)-carbamic acid tert-butyl ester, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. Recent studies have highlighted its role in advanced chemical synthesis and material science, making it a focal point for researchers worldwide.

Structure and Synthesis

The molecular structure of (2-Hydroxy-ethyl)-(trans-4-methyl-cyclohexyl)-carbamic acid tert-butyl ester is characterized by a complex arrangement of functional groups. The presence of a hydroxyl group (-OH) on the ethyl chain and a trans-4-methylcyclohexyl group introduces stereochemical complexity, while the tert-butyl ester moiety adds stability to the molecule. Synthesis of this compound typically involves multi-step reactions, including nucleophilic substitutions and esterifications. Researchers have recently explored green chemistry approaches to optimize its synthesis, reducing environmental impact while maintaining product quality.

Chemical Properties and Applications

This compound exhibits versatile chemical properties, making it suitable for a wide range of applications. Its hydroxyl group enables participation in hydrogen bonding, which is crucial for its solubility in polar solvents. The tert-butyl ester group enhances thermal stability, making it ideal for high-temperature applications. Recent studies have demonstrated its potential as a precursor in the synthesis of advanced polymers and pharmaceutical intermediates.

Recent Research Findings

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of (2-Hydroxy-ethyl)-(trans-4-methyl-cyclohexyl)-carbamic acid tert-butyl ester. Quantum mechanical calculations have revealed that the molecule's stereochemistry significantly influences its reactivity in nucleophilic attacks. Experimental studies have corroborated these findings, highlighting the importance of stereochemical control in its synthesis and applications.

Environmental Considerations

As environmental sustainability becomes a priority, researchers are increasingly focusing on the eco-friendly aspects of this compound. Biodegradation studies have shown that under specific conditions, (2-Hydroxy-ethyl)-(trans-4-methyl-cyclohexyl)-carbamic acid tert-butyl ester can be metabolized by microorganisms, reducing its environmental footprint. These findings are particularly relevant for industries seeking to adopt greener chemical processes.

Future Prospects

The future of (2-Hydroxy-ethyl)-(trans-4-methyl-cyclohexyl)-carbamic acid tert-butyl ester looks promising, with ongoing research exploring its potential in drug delivery systems and advanced materials. Its unique combination of functional groups makes it a versatile building block for developing innovative chemical compounds. As technology advances, we can expect even more groundbreaking applications for this remarkable molecule.

Conclusion

In summary, (2-Hydroxy-ethyl)-(trans-4-methyl-cyclohexyl)-carbamic acid tert-butyl ester (CAS No 1824229-17-5) stands out as a pivotal compound in modern organic chemistry. Its intricate structure, diverse applications, and eco-friendly attributes position it as a key player in both academic research and industrial innovation. As research continues to uncover new possibilities, this compound is poised to make significant contributions to various scientific domains.